Cas no 2138036-18-5 (2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid)

• Product Name: 2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid
• CAS No: 2138036-18-5
• MF: C₇H₁₁F₃N₂O₄
• MW: 244.168452501297
• CID: 6414938
• PubChem ID: 132344518
• Update Time: 2025-06-08

2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid
• Acetamide, 2-(3-azetidinyloxy)-, 2,2,2-trifluoroacetate (1:1)
• 2-(Azetidin-3-yloxy)acetamide;2,2,2-trifluoroacetic acid
• 2-(azetidin-3-yloxy)acetamide; trifluoroacetic acid
• Z2968025778
• 2138036-18-5
• EN300-1081256

• Inchi： 1S/C5H10N2O2.C2HF3O2/c6-5(8)3-9-4-1-7-2-4;3-2(4,5)1(6)7/h4,7H,1-3H2,(H2,6,8);(H,6,7)
• InChI Key： LNPZLLLWOXERJK-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.O(C1CNC1)CC(=O)N

Computed Properties

• Exact Mass: 244.06709132g/mol
• Monoisotopic Mass: 244.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on 2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid

2-(Azetidin-3-yloxy)Acetamide, Trifluoroacetic Acid: A Comprehensive Overview

The compound with CAS No. 2138036-18-5, commonly referred to as 2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The azetidin ring system, a four-membered cyclic amine, plays a pivotal role in its chemical behavior and biological activity. Recent studies have highlighted its role in modulating cellular processes, making it a subject of interest for researchers in medicinal chemistry.

Trifluoroacetic acid (TFA), a strong acid commonly used as a counterion in peptide synthesis and other organic reactions, is integral to the stability and solubility of this compound. The combination of the azetidinyl group with the acetamide moiety creates a molecule with distinct physicochemical properties. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of 2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid. Computational models have revealed its ability to form hydrogen bonds and engage in π-π interactions, which are critical for its bioavailability and pharmacokinetics. These insights have been instrumental in designing analogs with enhanced therapeutic potential.

The synthesis of this compound involves multi-step reactions that highlight the versatility of azetidine derivatives. Key steps include nucleophilic substitution and amide bond formation, which are optimized to ensure high yields and purity. The use of trifluoroacetic acid as a catalyst or reagent underscores its importance in modern organic synthesis techniques.

In terms of biological activity, 2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid has shown promise in preclinical studies targeting various disease states. Its ability to modulate kinase activity and influence cellular signaling pathways has positioned it as a lead compound for drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated research into its therapeutic applications.

Moreover, the environmental impact of this compound has been a topic of discussion within the chemical community. Studies on its degradation pathways and ecotoxicology are essential for ensuring sustainable practices in its production and use. Regulatory agencies have emphasized the importance of assessing such compounds' environmental fate to minimize ecological risks.

In conclusion, 2-(azetidin-3-yloxy)acetamide, trifluoroacetic acid represents a valuable addition to the arsenal of tools available for drug development and chemical innovation. Its unique properties, coupled with ongoing research into its applications, make it a focal point for scientists across multiple disciplines. As advancements in analytical techniques and computational modeling continue to evolve, our understanding of this compound's potential will undoubtedly expand further.